lithium(1+) ion 2-fluoro-6-methylpyridine-4-sulfinate

• IUPAC Name: lithium;2-fluoro-6-methylpyridine-4-sulfinate
• InChI: InChI=1S/C6H6FNO2S.Li/c1-4-2-5(11(9)10)3-6(7)8-4;/h2-3H,1H3,(H,9,10);/q;+1/p-1
• InChI Key: UPXMXJWRRRMVAZ-UHFFFAOYSA-M
• Canonical SMILES: [Li+].CC1=CC(=CC(=N1)F)S(=O)[O-]
• Molecular Formula: C6H5FLiNO2S
• Molecular Weight: 181.1 g/mol

Description

Lithium(1+) ion 2-fluoro-6-methylpyridine-4-sulfinate, commonly known as LiFSI, is a lithium salt of a sulfonate ester. It is a colorless, odorless, and hygroscopic solid that is soluble in water. LiFSI is an important compound in the development of lithium-ion batteries, and is used as an electrolyte in the production of lithium-ion battery cells. LiFSI is also used in various industrial applications, such as the production of pharmaceuticals, and as an additive in lubricants.

Scientific Research Applications

LiFSI has been studied extensively for its potential applications in the development of lithium-ion batteries. LiFSI has been found to be a good electrolyte for lithium-ion batteries, as it is stable and has a low vapor pressure. LiFSI has also been studied for its potential applications in other areas of scientific research. For example, LiFSI has been studied for its ability to increase the solubility of drugs, and for its potential applications in the production of pharmaceuticals.

Mechanism of Action

LiFSI is an ionic compound, with a positively charged lithium ion and a negatively charged sulfinate anion. When LiFSI is dissolved in water, the positively charged lithium ions are attracted to the negatively charged sulfinate anions, forming an ionic bond. This bond is relatively stable, and is responsible for the stability of LiFSI in aqueous solutions.
Biochemical and Physiological Effects
LiFSI has been studied for its potential effects on the biochemical and physiological processes of cells. LiFSI has been found to have an antioxidant effect, which can protect cells from oxidative stress. LiFSI has also been found to have an anti-inflammatory effect, which can help reduce inflammation in cells.

Advantages and Limitations for Lab Experiments

The main advantage of using LiFSI in laboratory experiments is its stability in aqueous solutions. LiFSI is also non-toxic and does not react with other compounds, making it safe to use in experiments. However, LiFSI is hygroscopic, meaning it absorbs moisture from the air, which can affect its stability in solutions.

Future Directions

In the future, LiFSI could be used in the development of new lithium-ion batteries with improved performance and safety. LiFSI could also be used to improve the solubility of drugs, which could make them more effective. Additionally, LiFSI could be used to improve the production of pharmaceuticals, and to develop new lubricants with improved performance. Finally, LiFSI could be studied further for its potential effects on biochemical and physiological processes, which could lead to new treatments for various diseases.

Synthesis Methods

LiFSI can be synthesized from the reaction of lithium hydroxide and 2-fluoro-6-methylpyridine-4-sulfinic acid. This reaction is carried out in aqueous solution at room temperature and produces LiFSI as a white, crystalline solid. The reaction is typically carried out in the presence of a base, such as sodium hydroxide, and a catalyst, such as an alcohol, to increase the rate of reaction.